Cas no 90346-23-9 (3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-5-propyl-)

• Product Name: 3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-5-propyl-
• CAS No: 90346-23-9
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 798269
• PubChem ID: 45121377
• Update Time: 2025-04-19

3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,4-ethyl-1,2-dihydro-5-propyl-
• 3-Pyrazolin-5-one, 4-ethyl-3-propyl- (7CI)
• 4-Ethyl-5-propyl-1H-pyrazol-3(2H)-one
• 90346-23-9

• Inchi： 1S/C8H14N2O/c1-3-5-7-6(4-2)8(11)10-9-7/h3-5H2,1-2H3,(H2,9,10,11)
• InChI Key： NDRGWBYBPCSCKM-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(CCC)NN1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų